Cas no 1416713-61-5 (7-Bromo-1-methylisoquinoline)
7-Bromo-1-methylisoquinoline structure
Product Name:7-Bromo-1-methylisoquinoline
CAS No:1416713-61-5
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD22689697
CID:3162021
PubChem ID:58802328
Update Time:2025-09-18
7-Bromo-1-methylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-1-methylisoquinoline
- MFCD22689697
- 1416713-61-5
- D79823
- CS-0198100
- BS-51685
- SCHEMBL13307548
-
- MDL： MFCD22689697
- Inchi： 1S/C10H8BrN/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-6H,1H3
- InChI Key： NHTYGDXVFUUOTB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C=CN=C(C)C=2C=1
Computed Properties
- Exact Mass: 220.98401g/mol
- Monoisotopic Mass: 220.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
7-Bromo-1-methylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14859-250mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 250mg |
7622.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14859-100mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 100mg |
3810.0CNY | 2021-07-13 | ||
| TRC | B681583-2.5mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681583-5mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B681583-25mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 25mg |
$ 230.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14859-250mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 250mg |
7622CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14859-100mg |
7-Bromo-1-methylisoquinoline |
1416713-61-5 | 100mg |
3810CNY | 2021-05-08 | ||
| Chemenu | CM111877-250mg |
7-bromo-1-methylisoquinoline |
1416713-61-5 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM111877-1g |
7-bromo-1-methylisoquinoline |
1416713-61-5 | 95% | 1g |
$*** | 2023-03-30 | |
| abcr | AB445625-500 mg |
7-Bromo-1-methylisoquinoline; min. 95% |
1416713-61-5 | 500MG |
€1,132.30 | 2023-07-18 |
7-Bromo-1-methylisoquinoline Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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